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Compound of Interest

Compound Name: 4-lodobenzofuran-3(2H)-one

Cat. No.: B597985

Essential Safety and Handling Guide for 4-
lodobenzofuran-3(2H)-one

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-lodobenzofuran-3(2H)-one.
Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Profile and Hazards:

While a specific Safety Data Sheet (SDS) for 4-lodobenzofuran-3(2H)-one is not readily
available, data from analogous compounds, such as 6-lodobenzofuran, indicate potential
hazards.[1] As a halogenated organic compound, it should be handled with care, assuming it
may cause skin, eye, and respiratory irritation.[1][2]

Quantitative Data Summary:

Due to the limited availability of specific data for 4-lodobenzofuran-3(2H)-one, this table
includes general information for handling similar chemical compounds.
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Parameter Value/lRecommendation Source

Not established. Handle with
Exposure Limits (General) caution in a well-ventilated [1]

area or fume hood.

No data available. Assumed to

pH
be neutral.
Boiling Point No data available.
Flash Point No data available.
] ) See detailed recommendations
Personal Protective Equipment [311415][6]

below.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following equipment is
mandatory when handling 4-lodobenzofuran-3(2H)-one:

o Eye and Face Protection: Chemical splash goggles are required at all times.[7] A face shield
should also be worn when there is a risk of splashing.[3]

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential.[5][7] Given the nature of the compound,
nitrile gloves are a suitable choice, but it is advisable to consult a glove compatibility chart
for specific breakthrough times.

o Lab Coat: A flame-resistant lab coat must be worn and kept fastened.

o Coveralls: For larger quantities or when there is a significant risk of splashes, chemical-
resistant coveralls should be worn over the lab coat.[3]

o Respiratory Protection: All handling of 4-lodobenzofuran-3(2H)-one should be conducted in
a certified chemical fume hood to minimize inhalation of any dust or vapors.[1] If a fume
hood is not available, a respirator with an appropriate organic vapor cartridge is required.[7]
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» Footwear: Closed-toe shoes are mandatory in the laboratory.
Experimental Protocols
Handling and Storage:

e Engineering Controls: Always handle 4-lodobenzofuran-3(2H)-one in a well-ventilated area,
preferably within a chemical fume hood.[1][5]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly
after handling.[1] Do not eat, drink, or smoke in the laboratory.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[3]
Keep the container tightly closed when not in use.[1][8]

Spill Management:

In the event of a spill, follow these steps:

o Evacuate: Clear the immediate area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

o Collect: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

» Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
o Dispose: Dispose of all contaminated materials as halogenated organic waste.

Disposal Plan

As a halogenated organic compound, 4-lodobenzofuran-3(2H)-one and any materials
contaminated with it must be disposed of as hazardous waste.
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e Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste
streams.[9][10][11] This is crucial for proper disposal and cost management.[11]

» Waste Containers: Collect all waste containing 4-lodobenzofuran-3(2H)-one in a
designated, properly labeled, and sealed container.[2][9] The container should be clearly
marked as "Halogenated Organic Waste" and list all chemical constituents.[2][10]

» Disposal Procedure: Follow your institution's specific guidelines for the disposal of hazardous
chemical waste. Contact your Environmental Health and Safety (EHS) department for
collection and disposal procedures.

Workflow for Handling 4-lodobenzofuran-3(2H)-one
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Caption: Workflow for the safe handling of 4-lodobenzofuran-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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